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Compound of Interest

Compound Name: Tetramethyllead

Cat. No.: B1204573 Get Quote

Application Notes and Protocols for
Tetramethyllead
For Researchers, Scientists, and Drug Development Professionals

WARNING: Tetramethyllead (TML) is a highly toxic, flammable, and hazardous chemical.[1]

These application notes and protocols are intended for trained personnel in a controlled

laboratory or research setting. Always consult the Safety Data Sheet (SDS) and relevant

institutional and regulatory guidelines before handling this substance.

Hazard Summary
Tetramethyllead is a systemic poison that can be fatal if inhaled, ingested, or absorbed

through the skin.[1] It poses a significant risk to the central nervous system, cardiovascular

system, and kidneys.[2] Symptoms of exposure may be delayed and can include headache,

dizziness, insomnia, nausea, convulsions, and unconsciousness.[2][3] TML is also a flammable

liquid, and its vapors can form explosive mixtures with air.[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling tetramethyllead.

2.1 Recommended PPE:
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Equipment Specification Rationale

Respiratory Protection

A NIOSH-approved supplied-

air respirator with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode is

recommended where exposure

may exceed 0.075 mg/m³.[6]

For emergency situations or

unknown concentrations, a

self-contained breathing

apparatus (SCBA) with a full

facepiece is required.[2][6]

TML is highly toxic upon

inhalation, and its vapors are

heavier than air.[3]

Hand Protection

Chemical-resistant gloves,

such as butyl rubber or

neoprene, should be worn.[7]

[8] Inspect gloves for any signs

of degradation or damage

before each use.

Prevents skin absorption,

which is a primary route of

exposure.[8]

Eye Protection

Chemical safety goggles or a

face shield used in

combination with respiratory

protection.[4][7]

Protects against splashes and

vapors that can cause severe

eye damage.[7]

Body Protection

A chemical-resistant suit or

long-sleeved lab coat with long

pants.[7] Complete protective

clothing, including boots, is

necessary for handling larger

quantities or in case of a spill.

[4][6]

Minimizes the risk of skin

contact.

Storage and Handling Procedures
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Store in a cool, dry, well-ventilated, fireproof area.[3][4]

Keep containers tightly closed and protected from physical damage.[1][5]

Store away from heat, sparks, open flames, and other ignition sources.[4][5]

Separate from incompatible materials such as strong oxidants, strong acids, and halogens.

[3][4][5]

Store in an area without drain or sewer access.[3][4]

3.2 Handling:

All handling of tetramethyllead should occur within a certified chemical fume hood.[5]

Use non-sparking tools and explosion-proof electrical equipment.[1][4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Avoid the formation of aerosols and mists.[4]

Do not eat, drink, or smoke in areas where tetramethyllead is handled.[3][4]

Wash hands thoroughly after handling.[4]

Experimental Protocols
4.1 General Workflow for Handling Tetramethyllead:
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Caption: Workflow for the safe handling of tetramethyllead.
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Emergency Procedures
5.1 Spill Response:

Evacuate: Immediately evacuate all personnel from the affected area.[6]

Isolate: Secure and control access to the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.[1][6]

Containment: For small spills, absorb the liquid with non-combustible materials like sand,

earth, or vermiculite.[1][4][6] For large spills, dike the area far ahead of the spill.[5]

Cleanup: Wearing full PPE, including an SCBA, collect the absorbed material using non-

sparking tools and place it into sealed, labeled containers for disposal.[1][4][6]

Decontamination: Wash the spill area after cleanup is complete.[6]

Waste Disposal: Dispose of contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[6]

5.2 First Aid:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[4][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with soap and water.

Seek immediate medical attention.[1][4][9]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if possible. Seek immediate medical

attention.[4][5][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1][4]

[5]

5.3 Fire Fighting:

Use dry chemical, CO2, water spray, or foam as extinguishing agents.[5][6]

Poisonous gases, including lead oxides, are produced in a fire.[6]

Containers may explode when heated.[5][6] Use water spray to keep fire-exposed containers

cool.[5][6]

Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA).[4]

Quantitative Data
6.1 Occupational Exposure Limits:
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Organization Limit Notes

OSHA (PEL) 0.075 mg/m³ (as Pb)
8-hour time-weighted

average[6]

NIOSH (REL) 0.075 mg/m³ (as Pb)
10-hour time-weighted

average[6]

ACGIH (TLV) 0.15 mg/m³ (as Pb)
8-hour time-weighted average;

(skin)[4][6]

6.2 Physical and Chemical Properties:

Property Value

Boiling Point 230°F (110°C) [Decomposes]

Flash Point 100°F (37.8°C)

Vapor Pressure 23 mmHg

Solubility in Water 0.002%

Signaling Pathways and Logical Relationships
7.1 Emergency Response Logic for a Tetramethyllead Spill:
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Caption: Emergency response workflow for a tetramethyllead spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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